Cas no 2137599-91-6 (1-Bromo-4,4-difluoro-2-methylhexane)

• Product Name: 1-Bromo-4,4-difluoro-2-methylhexane
• CAS No: 2137599-91-6
• MF: C₇H₁₃BrF₂
• MW: 215.07892870903
• CID: 5287450
• Update Time: 2025-05-20

1-Bromo-4,4-difluoro-2-methylhexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4,4-difluoro-2-methylhexane
• Hexane, 1-bromo-4,4-difluoro-2-methyl-
• 1-Bromo-4,4-difluoro-2-methylhexane

• Inchi： 1S/C7H13BrF2/c1-3-7(9,10)4-6(2)5-8/h6H,3-5H2,1-2H3
• InChI Key： BFHQFWHZGJGCEU-UHFFFAOYSA-N
• SMILES： BrCC(C)CC(CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-4,4-difluoro-2-methylhexane

Chemical Profile of 1-Bromo-4,4-difluoro-2-methylhexane (CAS No. 2137599-91-6)

1-Bromo-4,4-difluoro-2-methylhexane, identified by its CAS number 2137599-91-6, is a fluorinated alkyl halide with a unique structural configuration that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound features a six-carbon chain substituted with a bromine atom at the first position, two fluorine atoms at the fourth position, and a methyl group at the second position. Such structural attributes make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of agrochemicals and medicinal agents.

The presence of both bromine and fluorine substituents in 1-Bromo-4,4-difluoro-2-methylhexane imparts distinct reactivity patterns that are highly valuable in synthetic chemistry. The bromine atom serves as a good leaving group in nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. Meanwhile, the fluorine atoms can influence electronic properties, metabolic stability, and binding affinity in target biological systems. These characteristics have positioned this compound as a building block for designing novel pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and resistance to enzymatic degradation. 1-Bromo-4,4-difluoro-2-methylhexane exemplifies this trend, as its fluorinated backbone can be incorporated into drug candidates to improve their pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution at certain positions in molecules can lead to increased lipophilicity and reduced clearance rates, making such compounds more effective in therapeutic applications.

One notable application of 1-Bromo-4,4-difluoro-2-methylhexane is in the synthesis of fluorinated heterocycles, which are prevalent in modern medicinal chemistry. Heterocyclic compounds often serve as key structural motifs in pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The bromine and fluorine functionalities in this compound allow for facile construction of nitrogen-containing heterocycles through palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes. Such transformations have been pivotal in generating libraries of potential drug candidates for diseases ranging from infectious disorders to chronic conditions.

Moreover, the compound's utility extends beyond pharmaceuticals into materials science and agrochemical research. Fluorinated alkanes are known for their thermal stability and chemical inertness, making them valuable precursors for high-performance polymers and specialty chemicals. In agrochemistry, derivatives of 1-Bromo-4,4-difluoro-2-methylhexane have been explored as intermediates for developing novel pesticides and herbicides that exhibit improved environmental persistence and efficacy against resistant pests.

The synthesis of 1-Bromo-4,4-difluoro-2-methylhexane typically involves halogenation reactions on a suitable precursor backbone. Advanced synthetic methodologies have been employed to achieve high regioselectivity and yield, ensuring that the desired product is obtained with minimal byproducts. Techniques such as electrochemical halogenation or transition-metal-catalyzed halogen exchange have been reported to facilitate the introduction of bromine and fluorine atoms with precision.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Bromo-4,4-difluoro-2-methylhexane's reactivity and potential applications. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into how modifications at different positions can optimize its pharmacological properties. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives virtually before synthesizing them in the lab.

The growing body of research on fluorinated compounds underscores the importance of intermediates like 1-Bromo-4,4-difluoro-2-methylhexane in modern chemical innovation. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds with tailored electronic and steric properties will remain indispensable tools for medicinal chemists. The unique combination of functional groups in this molecule makes it a cornerstone for developing next-generation therapeutics across multiple therapeutic areas.

In conclusion,1-Bromo-4,4-difluoro-2-methylhexane (CAS No. 2137599-91-6) represents a significant advancement in synthetic chemistry due to its versatile reactivity and broad applicability. Its role as an intermediate in pharmaceutical synthesis highlights its importance in addressing unmet medical needs through innovative molecular design. As research progresses，this compound will continue to play a crucial role in shaping the future of drug development.